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Compound of Interest

Compound Name: methyl 2-cyclohexylacetate

Cat. No.: B083980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in research, development, and

manufacturing processes within the pharmaceutical and chemical industries. A solvent's

performance characteristics directly impact reaction kinetics, product purity, process efficiency,

and safety. This guide provides an objective comparison of the performance of methyl 2-
cyclohexylacetate against a range of commonly used alternative solvents, including aromatic

hydrocarbons, ketones, and other esters. The information presented herein is supported by

experimental data and standardized testing protocols to assist professionals in making

informed solvent selection decisions.

Quantitative Performance Data
The following tables summarize key physical and performance properties of methyl 2-
cyclohexylacetate and several alternative solvents. These parameters are crucial for

determining a solvent's suitability for specific applications.

Table 1: Physical and Chemical Properties
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Property
Methyl 2-
Cyclohex
ylacetate

Toluene Xylene Acetone

Methyl
Ethyl
Ketone
(MEK)

Ethyl
Acetate

CAS

Number

5726-19-

2[1][2]
108-88-3 1330-20-7 67-64-1 78-93-3 141-78-6

Molecular

Formula

C₉H₁₆O₂[1]

[2]
C₇H₈ C₈H₁₀ C₃H₆O C₄H₈O C₄H₈O₂

Molecular

Weight (

g/mol )

156.22[1] 92.14 106.16 58.08 72.11 88.11

Boiling

Point (°C)
182[3] 110.6[4] 137-144 56[5] 79-81[6] 78[7]

Density

(g/mL @

20°C)

~0.947[2] 0.87
0.86-

0.875[8]
0.791

0.804-

0.806[6]
0.902

Flash Point

(°C)
~74 4[9] 26-29[10] -20 -9 to -4[6] -4[7]

Water

Solubility
Low Very Low

Practically

Insoluble[1

0]

Miscible
Partially

Soluble
Soluble

Table 2: Performance Characteristics
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Performa
nce
Metric

Methyl 2-
Cyclohex
ylacetate

Toluene Xylene Acetone

Methyl
Ethyl
Ketone
(MEK)

Ethyl
Acetate

Kauri-

Butanol

(Kb) Value

Data not

available

(Estimated

to be

moderate)

105[11][12] 98[8][13]

Not

applicable

(miscible)

Not

applicable

(miscible)

Not

applicable

(miscible)

Relative

Evaporatio

n Rate (n-

BuAc =

1.0)

Slow (Data

not

available)

2.0-2.2[9]

[14]
0.6-0.7[15]

5.6-5.7[15]

[16]

3.8-4.6[16]

[17]
4.1[16][18]

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment and comparison of solvent

performance. The following are standardized protocols for determining key performance

indicators.

Kauri-Butanol (Kb) Value Determination (ASTM D1133)
The Kauri-Butanol value is a measure of a hydrocarbon solvent's solvency power. A higher Kb

value indicates a stronger solvent. The test is governed by the ASTM D1133 standard.[11][19]

Methodology:

Preparation of Kauri-Butanol Solution: A standardized solution is prepared by dissolving a

specified amount of kauri resin in n-butanol.

Titration: A known volume of the solvent being tested is titrated into the kauri-butanol solution

at a controlled temperature (25°C). The solvent is added until the solution becomes turbid to

a defined point, which is the endpoint.[20]
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Calculation: The volume of the solvent required to reach the endpoint is recorded and used

to calculate the Kauri-Butanol value. The test is standardized against toluene, which has an

assigned Kb value of 105.[20]

Evaporation Rate Determination (ASTM D3539)
This method determines the rate of evaporation of volatile liquids using a thin-film

evaporometer. The results are often expressed relative to a standard solvent, typically n-butyl

acetate (n-BuAc = 1.0).

Methodology:

Apparatus Setup: A specialized thin-film evaporometer is used, which provides a

standardized surface and controlled airflow.

Sample Application: A precise volume of the solvent is dispensed onto a filter paper disc

within the evaporometer.

Measurement: The time required for the solvent to evaporate completely is measured. This

can be done manually or with an automatic recording device.

Calculation: The evaporation rate is calculated and often reported as a relative rate

compared to n-butyl acetate.

Visualization of a Relevant Workflow
In the context of drug development, solvents play a crucial role in the synthesis of active

pharmaceutical ingredients (APIs). The following diagram illustrates a generalized workflow for

the synthesis of Oxybutynin, an anticholinergic medication. A key intermediate in this synthesis

is methyl 2-cyclohexyl-2-hydroxy-2-phenylacetate, a compound structurally related to methyl 2-
cyclohexylacetate. This highlights a potential application area for solvents with similar

properties.[21][22]
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Synthesis of Oxybutynin: A Generalized Workflow

Starting Materials

Synthesis Steps

Products

Methyl Phenylglycolate

Grignard Reaction in an ether solvent (e.g., THF)

Cyclohexylmagnesium Bromide (Grignard Reagent) 4-diethylamino-2-butynyl acetate

Transesterification in a hydrocarbon solvent (e.g., n-heptane) with a base catalyst

Methyl 2-cyclohexyl-2-hydroxy-2-phenylacetate (Intermediate)

Formation of the key intermediate

Oxybutynin (Crude)

Formation of the final product

Purified Oxybutynin HCl (API)

Purification & Salt Formation

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of the API Oxybutynin.

Conclusion
Methyl 2-cyclohexylacetate presents a profile of a solvent with a high boiling point and an

estimated moderate to slow evaporation rate. While specific solvency data, such as a Kauri-

butanol value, is not readily available in the literature, its structural characteristics suggest it
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would be a less aggressive solvent compared to aromatic hydrocarbons like toluene and

xylene.

For applications requiring high solvency power, toluene and xylene remain strong contenders,

though with greater health and environmental considerations.[11][12] Ketones such as acetone

and methyl ethyl ketone offer high solvency and rapid evaporation, making them suitable for

cleaning and applications where quick drying is essential.[16][23] Ethyl acetate provides a

balance of good solvency and a faster evaporation rate than methyl 2-cyclohexylacetate.

The choice of a solvent is a critical decision that must be based on a comprehensive evaluation

of performance, safety, environmental impact, and process requirements. While methyl 2-
cyclohexylacetate may be a suitable candidate for applications requiring a slower evaporation

rate and moderate solvency, for high-performance applications, other solvents may offer

superior characteristics. It is recommended that for any specific application, in-house

performance testing be conducted to ensure the selection of the most appropriate solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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